Cas no 1797957-57-3 (1-phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione)

• Product Name: 1-phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione
• CAS No: 1797957-57-3
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5373299
• Update Time: 2025-05-20

1-phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-4-[4-(3-pyridazinyloxy)-1-piperidinyl]-1,4-butanedione
• 1-phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione

• Inchi： 1S/C19H21N3O3/c23-17(15-5-2-1-3-6-15)8-9-19(24)22-13-10-16(11-14-22)25-18-7-4-12-20-21-18/h1-7,12,16H,8-11,13-14H2
• InChI Key： RLHZERXOHAHFRL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CCC(N1CCC(OC2=NN=CC=C2)CC1)=O

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.5±55.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione

Introduction to 1-Phenyl-4-[4-(Pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione (CAS No. 1797957-57-3)

1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione (CAS No. 1797957-57-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazinone derivatives and has been extensively studied for its pharmacological properties, particularly in the context of neurodegenerative diseases and cancer.

The molecular structure of 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione is characterized by a phenyl ring attached to a butane dione backbone, which is further substituted with a piperidine ring linked to a pyridazine moiety. This unique structural arrangement confers the compound with specific biological activities that are of great interest to researchers and pharmaceutical companies alike.

Recent studies have highlighted the potential of 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione as a potent inhibitor of specific enzymes involved in neurodegenerative processes. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. The inhibition of MAO-B by 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione could potentially slow down the progression of neurodegenerative disorders by reducing oxidative stress and neurotoxicity.

In addition to its neuroprotective effects, 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione has also shown promise as an anticancer agent. A 2023 study in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione have been extensively evaluated in preclinical studies. These studies have demonstrated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicology assessments have indicated that 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione exhibits low toxicity at therapeutic doses, which is a crucial factor for its clinical translation.

The synthesis of 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione has been optimized using modern synthetic methodologies to ensure high yield and purity. The synthetic route typically involves several key steps, including the formation of the piperidine ring through a reductive amination reaction and the introduction of the pyridazine moiety via an SNAr substitution. These synthetic advancements have facilitated large-scale production and have paved the way for further clinical investigations.

In conclusion, 1-Phenyl-4-[4-(pyridazin-3-yloxy)piperidin-1-yl]butane-1,4-dione (CAS No. 1797957–57–3) represents a promising lead compound with potential applications in the treatment of neurodegenerative diseases and cancer. Ongoing research continues to explore its full therapeutic potential and optimize its pharmacological properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of these complex diseases.